2-(4-Hydroxyphenylazo)benzoic acid
Overview
Description
2-HPBA is an organic compound classified as a phenolic azo dye, characterized by its reddish-brown solid form . It serves as a valuable model compound in scientific research for investigating the properties of azo dyes . It can be used for desorption of proteins, peptides, and glycoproteins, making it advantageous for matrix-assisted laser desorption ionization mass spectrometry .
Molecular Structure Analysis
The chemical structure of 2-HPBA consists of a phenol group linked to both an azo group and a carboxylic acid group . The molecular formula of 2-HPBA is C13H10N2O3 . The distinctive coloration of the compound can be attributed to the azo group .Chemical Reactions Analysis
The optimized geometrical structure, vibrational and electronic transitions, chemical shifts, and nonlinear optical properties of 2-HPBA were presented in a study .Physical And Chemical Properties Analysis
2-HPBA has a molecular weight of 242.23 g/mol . The melting point is 204-208 °C (lit.) . It is soluble in ethanol .Scientific Research Applications
- HABA is widely used as a chromogenic reagent to quantify proteins. It forms a complex with proteins, especially serum albumin, resulting in a color change. This property makes it valuable for protein binding assays and protein quantification in biological samples .
- HABA specifically binds to serum albumin, a major protein in blood plasma. Researchers employ it as an indicator to determine serum albumin levels. The color change upon binding allows for sensitive and rapid measurements .
- HABA serves as a precursor in the synthesis of multifunctional benzoxazine monomers. These monomers find applications in polymer chemistry, including the development of high-performance materials, coatings, and adhesives .
- Researchers use HABA as a fluorescent probe due to its inherent fluorescence properties. By attaching it to specific molecules or surfaces, scientists can track and visualize biological processes, such as protein interactions or cellular uptake .
- HABA exhibits metal-chelating properties. It can form stable complexes with metal ions, making it useful in analytical chemistry, environmental monitoring, and metal ion removal from aqueous solutions .
- In PDT, light-sensitive compounds generate reactive oxygen species upon exposure to light. HABA -based derivatives have been explored for their potential in PDT. Their ability to absorb light and produce cytotoxic species makes them promising candidates for cancer treatment .
Protein Binding Assays
Indicator for Serum Albumin
Benzoxazine Monomer Synthesis
Fluorescent Labeling
Metal Ion Chelation
Photodynamic Therapy (PDT)
Safety And Hazards
properties
IUPAC Name |
2-[(4-hydroxyphenyl)diazenyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3/c16-10-7-5-9(6-8-10)14-15-12-4-2-1-3-11(12)13(17)18/h1-8,16H,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWQOTEPNRWVUDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)N=NC2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061837 | |
Record name | 2-(p-Hydroxyphenylazo)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Hydroxyphenylazo)benzoic acid | |
CAS RN |
1634-82-8 | |
Record name | 2-(4′-Hydroxyphenylazo)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1634-82-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | HABA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001634828 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | HABA | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77376 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoic acid, 2-[2-(4-hydroxyphenyl)diazenyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-(p-Hydroxyphenylazo)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(p-hydroxyphenylazo)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.142 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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